Cas no 35808-69-6 (4-Chloro-6,7-dimethyl-7H-pyrrolo[2,3-d]pyrimidine)
![4-Chloro-6,7-dimethyl-7H-pyrrolo[2,3-d]pyrimidine structure](https://ossimg.kuujia.com/scimg/36000/35808-69-6x500.png)
35808-69-6 structure
Product Name:4-Chloro-6,7-dimethyl-7H-pyrrolo[2,3-d]pyrimidine
CAS No:35808-69-6
MF:C8H8ClN3
MW:181.622220039368
CID:1094991
PubChem ID:21826879
Update Time:2025-04-20
4-Chloro-6,7-dimethyl-7H-pyrrolo[2,3-d]pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 4-Chloro-6,7-dimethyl-7H-pyrrolo[2,3-d]pyrimidine
- SCHEMBL12410481
- 35808-69-6
- 4-chloro-6,7-dimethylpyrrolo[2,3-d]pyrimidine
-
- Inchi： 1S/C8H8ClN3/c1-5-3-6-7(9)10-4-11-8(6)12(5)2/h3-4H,1-2H3
- InChI Key： HRGYJEPBRDUERU-UHFFFAOYSA-N
- SMILES： ClC1=C2C=C(C)N(C)C2=NC=N1
Computed Properties
- Exact Mass: 181.0406750g/mol
- Monoisotopic Mass: 181.0406750g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 30.7Ų
4-Chloro-6,7-dimethyl-7H-pyrrolo[2,3-d]pyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM152198-1g |
4-chloro-6,7-dimethyl-7H-pyrrolo[2,3-d]pyrimidine |
35808-69-6 | 95% | 1g |
$830 | 2021-08-05 | |
| Chemenu | CM152198-1g |
4-chloro-6,7-dimethyl-7H-pyrrolo[2,3-d]pyrimidine |
35808-69-6 | 95% | 1g |
$*** | 2023-03-30 | |
| Alichem | A089004802-1g |
4-Chloro-6,7-dimethyl-7H-pyrrolo[2,3-d]pyrimidine |
35808-69-6 | 95% | 1g |
$721.14 | 2023-09-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1734345-1g |
4-Chloro-6,7-dimethyl-7h-pyrrolo[2,3-d]pyrimidine |
35808-69-6 | 98% | 1g |
￥6056.00 | 2024-05-17 |
4-Chloro-6,7-dimethyl-7H-pyrrolo[2,3-d]pyrimidine Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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